Cas no 1383531-54-1 (7-amino-3H-thieno[3,2-d]pyrimidin-4-one)
1383531-54-1 structure
Product Name:7-amino-3H-thieno[3,2-d]pyrimidin-4-one
CAS No:1383531-54-1
MF:C6H5N3OS
MW:167.188399076462
CID:2913650
PubChem ID:135741874
Update Time:2025-04-21
7-amino-3H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 7-amino-3H-thieno[3,2-d]pyrimidin-4-one
- DB-186516
- 1383531-54-1
- 7-AMINOTHIENO[3,2-D]PYRIMIDIN-4(3H)-ONE
-
- MDL: MFCD22573976
- Inchi: 1S/C6H5N3OS/c7-3-1-11-5-4(3)8-2-9-6(5)10/h1-2H,7H2,(H,8,9,10)
- InChI Key: QJVVOPXHWFEQPK-UHFFFAOYSA-N
- SMILES: S1C=C(C2=C1C(NC=N2)=O)N
Computed Properties
- Exact Mass: 167.01500
- Monoisotopic Mass: 167.01533297Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 95.7Ų
Experimental Properties
- PSA: 100.01000
- LogP: 1.14800
7-amino-3H-thieno[3,2-d]pyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A089006280-1g |
7-Aminothieno[3,2-d]pyrimidin-4(3h)-one |
1383531-54-1 | 95% | 1g |
766.12 USD | 2021-06-01 | |
| Chemenu | CM269372-1g |
7-Aminothieno[3,2-d]pyrimidin-4(3H)-one |
1383531-54-1 | 95% | 1g |
$636 | 2021-08-18 | |
| Chemenu | CM269372-1g |
7-Aminothieno[3,2-d]pyrimidin-4(3H)-one |
1383531-54-1 | 95% | 1g |
$*** | 2023-03-30 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | PG00023-5g |
7-aminothieno[3,2-d]pyrimidin-4(3H)-one |
1383531-54-1 | 95% | 5g |
$1500 | 2023-09-07 |
7-amino-3H-thieno[3,2-d]pyrimidin-4-one Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
1383531-54-1 (7-amino-3H-thieno[3,2-d]pyrimidin-4-one) Related Products
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